Cas no 917511-90-1 (Dichloro[1,1'-bis(dicyclohexylphosphino)ferrocene]palladium(II))

• Product Name: Dichloro[1,1'-bis(dicyclohexylphosphino)ferrocene]palladium(II)
• CAS No: 917511-90-1
• MF: C₃₄H₅₂Cl₂FeP₂Pd
• MW: 755.895209312439
• MDL: MFCD28411660
• CID: 850517
• PubChem ID: 329762337
• Update Time: 2025-10-29

Dichloro[1,1'-bis(dicyclohexylphosphino)ferrocene]palladium(II) Chemical and Physical Properties

Names and Identifiers

• 1,1μ-Bis(di-cyclohexylphosphino)ferrocene palladium dichloride
• Nickel(II)broMide,diMethoxyethan
• [1,1'-Bis(di-cyclohexylphosphino)ferrocene]dichloropalladium(II)
• Dichloro[1,1'-bis(dicyclohexylphosphino)ferrocene]palladium(II), dichloromethane adduct
• Dichloro[1,1'-bis(dicyclohexylphosphino)ferrocene]palladium (II)
• [1,1′-Bis(di-cyclohexylphosphino)ferrocene]dichloropalladium(II)
• PdCl2(dcypf)
• Dichloro[1,1'-bis(dicyclohexylphosphino)ferrocene]palladium(II)
• SC10467
• ST24048871
• Dichloro [1,1\\'-bis(dicyclohexylphosphino) ferrocene]palladium(II)
• Palladium, [1,1'-bis(dicyclohexylphosphino-kappaP)ferrocene]dichloro-, (SP-4-2)-
• 1,1'-BIS(DI-CYCLOHEXYLPHOSPHINO)FERROCENE PALLADIUM DICHLORIDE;DICHLORO[1,1'-BIS(DICYCLOHEXYLPHOSPHINO)FERROCENE]PALLADIUM(II), DICHLOROMETHANE ADDUCT;PDCL2(DCYPF
• (SP-4-2)-[1,1′-Bis(dicyclohexylphosphino-κP)ferrocene]dichloropalladium (ACI)
• Pd(dcpf)Cl2
• Dichloro[1,1'-bis(dicyclohexylphosphiNA)ferrocene]palladiuM (II)
• Dichloro[1,1'-bis(dicyclohexylphosphino)ferrocene]palladiuM(II), dichloroMethane adduct,98%
• PalladiuM, [1,1'-bis(dicyclohexylphosphino-κP)ferrocene]dichloro-, (SP-4-2)-
• Dichloro [1,1'-bis(dicyclohexy
• Dichloro[1,1'-bis(dicyclohexylphosphino)ferrocene]palladium(II), dichloromethane adduct, 99%

• MDL： MFCD28411660
• Inchi： 1S/2C17H26P.2ClH.Fe.Pd/c2*1-3-9-15(10-4-1)18(17-13-7-8-14-17)16-11-5-2-6-12-16;;;;/h2*7-8,13-16H,1-6,9-12H2;2*1H;;/q;;;;;+2/p-2
• InChI Key： HRAMBTUEZQOQRK-UHFFFAOYSA-L
• SMILES： [CH]1[CH][CH][CH][C]1P(C1CCCCC1)C1CCCCC1.[CH]1[CH][CH][CH][C]1P(C1CCCCC1)C1CCCCC1.[Pd](Cl)Cl.[Fe] |^1:0,1,2,3,4,18,19,20,21,22|

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 217
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data available
• Melting Point: 294-300 °C
• Boiling Point: No data available
• PSA: 27.18000
• LogP: 11.79670

Dichloro[1,1'-bis(dicyclohexylphosphino)ferrocene]palladium(II) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Dichloro[1,1'-bis(dicyclohexylphosphino)ferrocene]palladium(II)

Dichloro[1,1'-bis(dicyclohexylphosphino)ferrocene]palladium(II): A Comprehensive Overview in Modern Catalysis

Dichloro[1,1'-bis(dicyclohexylphosphino)ferrocene]palladium(II), commonly referred to as Pd(dppf)Cl₂, is a highly significant organopalladium complex that has garnered considerable attention in the field of catalysis and organic synthesis. This compound, with the CAS number 917511-90-1, is renowned for its versatility and efficiency in various chemical transformations, particularly in cross-coupling reactions. The unique structural features of Pd(dppf)Cl₂, including its bidentate phosphine ligand system and palladium(II) center, make it an invaluable tool for synthetic chemists.

The dppf ligand, short for 1,1'-bis(dicyclohexylphosphino)ferrocene, is a cornerstone of modern palladium catalysis. Its robust chelating properties provide excellent steric and electronic control over the palladium center, which is crucial for achieving high yields and selectivity in complex synthetic pathways. The ferrocene moiety not only contributes to the stability of the complex but also enhances its solubility in various organic solvents, making it a practical choice for industrial applications.

In recent years, Pd(dppf)Cl₂ has been extensively studied for its role in cross-coupling reactions, which are fundamental to constructing complex organic molecules. These reactions include Suzuki-Miyaura, Heck, and Sonogashira couplings, among others. The ability of Pd(dppf)Cl₂ to facilitate these transformations under mild conditions has made it a preferred catalyst in both academic research and industrial processes. For instance, recent studies have demonstrated its effectiveness in the synthesis of biaryl compounds, which are prevalent in pharmaceuticals and agrochemicals.

One of the most compelling aspects of Pd(dppf)Cl₂ is its tunability through ligand modification. By altering the dppf ligand or employing different reaction conditions, chemists can fine-tune the catalytic activity of the complex for specific applications. This flexibility has led to numerous innovations in catalytic systems, enabling the efficient synthesis of a wide range of target molecules. Moreover, the use of Pd(dppf)Cl₂ has been explored in asymmetric catalysis, where chiral ligands are employed to induce enantioselectivity in reactions.

The application of computational methods has further enhanced our understanding of the mechanism by which Pd(dppf)Cl₂ operates. Through density functional theory (DFT) calculations and other spectroscopic techniques, researchers have been able to elucidate the transition states and intermediates involved in catalytic cycles. This detailed mechanistic insight has not only validated existing theories but also provided new avenues for improving catalytic efficiency. For example, studies have shown that optimizing the electronic properties of the dppf ligand can significantly enhance the rate of cross-coupling reactions.

Another area where Pd(dppf)Cl₂ has made significant contributions is in polymer chemistry. The ability to incorporate functional groups into polymers via palladium-catalyzed reactions has opened up new possibilities for designing materials with tailored properties. Researchers have utilized this catalyst to synthesize block copolymers and functionalized polymers that exhibit unique mechanical and thermal properties. These advancements have potential applications in nanotechnology, coatings, and biodegradable materials.

The environmental impact of catalytic processes has also been a focal point in recent research. The development of greener alternatives to traditional palladium catalysts is essential for sustainable chemistry. Fortunately, Pd(dppf)Cl₂ offers a favorable balance between efficiency and environmental considerations. Its high turnover numbers and low metal waste generation make it an attractive option for large-scale applications. Additionally, efforts are underway to develop more eco-friendly ligands that can be used alongside palladium complexes without compromising catalytic performance.

In conclusion, Dichloro[1,1'-bis(dicyclohexylphosphino)ferrocene]palladium(II) represents a cornerstone of modern organometallic chemistry and catalysis. Its unique properties and versatility have made it an indispensable tool for synthetic chemists across various disciplines. As research continues to uncover new applications and improve our understanding of its mechanisms, this compound is poised to remain at the forefront of chemical innovation.